Cas no 1804722-89-1 (2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine
• CAS No: 1804722-89-1
• MF: C₆H₄BrF₂IN₂
• MW: 348.914639472961
• CID: 4851437
• Update Time: 2025-06-08

2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H4BrF2IN2/c7-4-2(10)1-3(5(8)9)12-6(4)11/h1,5H,(H2,11,12)
• InChI Key： DBLXCVFHEZGTND-UHFFFAOYSA-N
• SMILES： IC1C(=C(N)N=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine

Introduction to 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine (CAS No. 1804722-89-1)

2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine (CAS No. 1804722-89-1) is a multifunctional compound with a unique combination of halogen and functional groups, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. This compound has garnered significant attention in recent years due to its potential applications in the development of novel drugs and materials.

The molecular structure of 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine is characterized by the presence of an amino group, a bromine atom, a difluoromethyl group, and an iodine atom, all attached to a pyridine ring. This combination of substituents imparts unique chemical and physical properties to the molecule, which can be leveraged in various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine has shown promise as a building block for the synthesis of small molecules with potential therapeutic applications. Recent studies have explored its use in the development of inhibitors for various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of pyridine-based compounds derived from 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine, which exhibited potent inhibitory activity against a specific kinase involved in cancer progression.

The difluoromethyl group in 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of drug candidates. Fluorinated compounds are known for their improved pharmacokinetic properties, and the difluoromethyl group specifically can contribute to increased lipophilicity and reduced susceptibility to metabolic degradation. This makes 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine an attractive starting material for the design of drugs with enhanced therapeutic profiles.

Beyond its pharmaceutical applications, 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine has also found use in the field of materials science. The presence of multiple halogens and functional groups allows for versatile chemical modifications, making it suitable for the synthesis of advanced materials such as polymers and coatings. A recent study published in Advanced Materials highlighted the use of this compound as a monomer in the preparation of novel polymeric materials with tunable properties, including thermal stability and mechanical strength.

The synthesis of 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine typically involves multistep reactions, starting from readily available starting materials. One common approach involves the sequential introduction of bromine, difluoromethyl, and iodine substituents onto a pyridine ring followed by the addition of an amino group. The choice of synthetic route can significantly impact the yield and purity of the final product, making process optimization crucial for large-scale production.

In terms of safety and handling, it is important to note that while 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. For example, researchers are exploring its potential as a scaffold for developing new antiviral agents and investigating its use in the synthesis of functionalized polymers with unique optical properties.

In conclusion, 2-Amino-3-bromo-6-(difluoromethyl)-4-iodopyridine (CAS No. 1804722-89-1) is a versatile compound with significant potential in various scientific fields. Its unique molecular structure offers numerous opportunities for innovative research and development, making it an important intermediate in modern chemistry laboratories.